Cas no 97749-91-2 (1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester)
1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester is a heterocyclic organic compound featuring an imidazole core substituted with a propyl group at the 5-position and an ethyl ester at the 4-carboxylic acid position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where imidazole derivatives are valued for their bioactivity. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. Its well-defined molecular framework makes it a useful intermediate for constructing more complex molecules, such as enzyme inhibitors or ligands. The compound’s stability under standard conditions ensures reliable handling and storage for laboratory use.
97749-91-2 structure
Product Name:1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester
CAS No:97749-91-2
MF:C9H14N2O2
MW:182.219662189484
CID:750903
PubChem ID:13548611
Update Time:2025-08-04
1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester
- ethyl 5-propyl-1H-imidazole-4-carboxylate
- SCHEMBL5870445
- ethyl5-propyl-1H-imidazole-4-carboxylate
- EN300-363724
- 5-Propyl-1H-imidazole-4-carboxylic acid ethyl ester
- 97749-91-2
- BNKOCVLXFACPNR-UHFFFAOYSA-N
- DTXSID00543528
-
- Inchi： 1S/C9H14N2O2/c1-3-5-7-8(11-6-10-7)9(12)13-4-2/h6H,3-5H2,1-2H3,(H,10,11)
- InChI Key： BNKOCVLXFACPNR-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=C(CCC)NC=N1)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 55Ų
1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-363724-0.05g |
ethyl 5-propyl-1H-imidazole-4-carboxylate |
97749-91-2 | 0.05g |
$768.0 | 2023-05-30 | ||
| Enamine | EN300-363724-0.1g |
ethyl 5-propyl-1H-imidazole-4-carboxylate |
97749-91-2 | 0.1g |
$804.0 | 2023-05-30 | ||
| Enamine | EN300-363724-0.25g |
ethyl 5-propyl-1H-imidazole-4-carboxylate |
97749-91-2 | 0.25g |
$840.0 | 2023-05-30 | ||
| Enamine | EN300-363724-0.5g |
ethyl 5-propyl-1H-imidazole-4-carboxylate |
97749-91-2 | 0.5g |
$877.0 | 2023-05-30 | ||
| Enamine | EN300-363724-1.0g |
ethyl 5-propyl-1H-imidazole-4-carboxylate |
97749-91-2 | 1g |
$914.0 | 2023-05-30 | ||
| Enamine | EN300-363724-2.5g |
ethyl 5-propyl-1H-imidazole-4-carboxylate |
97749-91-2 | 2.5g |
$1791.0 | 2023-05-30 | ||
| Enamine | EN300-363724-5.0g |
ethyl 5-propyl-1H-imidazole-4-carboxylate |
97749-91-2 | 5g |
$2650.0 | 2023-05-30 | ||
| Enamine | EN300-363724-10.0g |
ethyl 5-propyl-1H-imidazole-4-carboxylate |
97749-91-2 | 10g |
$3929.0 | 2023-05-30 | ||
| Ambeed | A1104732-1g |
Ethyl 5-propyl-1h-imidazole-4-carboxylate |
97749-91-2 | 95% | 1g |
$655.0 | 2025-04-14 | |
| Enamine | EN300-30865360-0.1g |
ethyl 5-propyl-1H-imidazole-4-carboxylate |
97749-91-2 | 95.0% | 0.1g |
$804.0 | 2025-03-18 |
1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester Suppliers
Amadis Chemical Company Limited
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(CAS:97749-91-2)1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester
Order Number:A959024
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:09
Price ($):590.0
Email:sales@amadischem.com
1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:97749-91-2)1H-Imidazole-4-carboxylic acid, 5-propyl-, ethyl ester
Purity:99%
Quantity:1g
Price ($):590.0